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Compound of Interest

Compound Name: 2,2-Diethoxyethanol

Cat. No.: B041559

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2,2-Diethoxyethanol (CAS 621-63-6), a versatile chemical intermediate. The
information is presented to support research, development, and manufacturing activities in the
pharmaceutical and fine chemical industries.

Core Physical and Chemical Properties

2,2-Diethoxyethanol, also known as glycolaldehyde diethyl acetal, is a colorless to pale yellow
liquid. Its key physical and chemical data are summarized in the table below for easy reference
and comparison.
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Property Value Source
Molecular Formula C6H1403 N/A
Molecular Weight 134.17 g/mol N/A
Appearance .Cok.)rless to pale yellow clear o
liquid

Boiling Point 166-167 °C at 760 mmHg [1]
Density 0.9000 g/cm? N/A
Refractive Index 1.4160 N/A
Flash Point 62 °C N/A

Water Solubility

Miscible with water,

chloroform, and ethyl acetate.

[2](3]

pKa (Predicted)

14.83 £0.10

[2]

LogP (o/w) (estimated)

0.656

[1]

Vapor Pressure (estimated)

0.574 mmHg at 25 °C

[1]

Experimental Protocols

Detailed methodologies for the determination of key physical properties of 2,2-

Diethoxyethanol are outlined below. These protocols are based on standard laboratory

procedures.

Determination of Boiling Point (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The Thiele tube method is a common and efficient way to determine the boiling point

of a small sample of liquid.

Procedure:

o A small amount of 2,2-Diethoxyethanol is placed in a small test tube.
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A capillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

The test tube is attached to a thermometer.

The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral
oil).

The Thiele tube is gently heated, causing the temperature of the bath and the sample to rise.

As the boiling point is approached, a stream of bubbles will emerge from the open end of the
capillary tube.

Heating is stopped, and the temperature at which the liquid is drawn back into the capillary
tube is recorded as the boiling point.[3][4]

Determination of Density (Pycnometer Method)

The density of a substance is its mass per unit volume. A pycnometer, a flask with a specific

volume, is used for precise density measurements of liquids.

Procedure:

A clean, dry pycnometer is weighed empty.

The pycnometer is filled with distilled water of a known temperature and weighed again to
determine its exact volume.

The pycnometer is then emptied, dried, and filled with 2,2-Diethoxyethanol.

The filled pycnometer is weighed.

The density of 2,2-Diethoxyethanol is calculated by dividing the mass of the liquid by the
volume of the pycnometer.

Determination of Water Solubility (Flask Method - OECD
105)
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The water solubility of a substance is its saturation mass concentration in water at a given
temperature. The flask method is suitable for substances with solubilities above 10-2 g/L.[1][5]

Procedure:

e An excess amount of 2,2-Diethoxyethanol is added to a known volume of distilled water in
a flask.

e The flask is agitated at a constant temperature (e.g., 20 °C) for a sufficient time to reach
equilibrium (saturation).

e The mixture is then allowed to stand to separate any undissolved substance.
o A sample of the clear aqueous solution is carefully taken.

e The concentration of 2,2-Diethoxyethanol in the aqueous sample is determined by a
suitable analytical method (e.g., gas chromatography).

e This concentration represents the water solubility of the compound at that temperature.[2][6]

Role in Chemical Synthesis

2,2-Diethoxyethanol is a valuable building block in organic synthesis, particularly in the
pharmaceutical industry. It serves as a precursor in the synthesis of complex molecules such
as the antibiotic neooxazolomycin and pyrimidine-based inhibitors of phosphodiesterase 7
(PDE7).[3]

_ _ Neooxazolomycin
Multi-step synthesis

2,2-Diethoxyethanol Chemical reactions

Pyrimidine-based PDE7 Inhibitors
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Role of 2,2-Diethoxyethanol in Synthesis

Experimental Workflow for Property Determination

The following diagram illustrates a logical workflow for the experimental determination of the
key physical and chemical properties of a liquid compound like 2,2-Diethoxyethanol.
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Workflow for Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2,2-Diethoxyethanol
(CAS 621-63-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041559#cas-number-621-63-6-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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